Cas no 917918-81-1 (5-Bromo-4-2-(dimethylamino)ethenyl-2-methoxy-3-nitropyridine)

5-Bromo-4-[2-(dimethylamino)ethenyl]-2-methoxy-3-nitropyridine is a versatile heterocyclic compound featuring a pyridine core substituted with bromo, methoxy, nitro, and dimethylaminoethenyl functional groups. Its unique structure makes it valuable as an intermediate in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals. The electron-withdrawing nitro group and electron-donating dimethylaminoethenyl moiety enhance its reactivity in cross-coupling reactions and cyclization processes. The bromo substituent further facilitates functionalization via metal-catalyzed transformations. This compound’s well-defined reactivity profile and stability under standard conditions make it a practical choice for researchers seeking to construct complex nitrogen-containing frameworks with precision.

5-Bromo-4-2-(dimethylamino)ethenyl-2-methoxy-3-nitropyridine structure

917918-81-1 structure

Product Name:5-Bromo-4-2-(dimethylamino)ethenyl-2-methoxy-3-nitropyridine

CAS No:917918-81-1

MF:C₁₀H₁₂BrN₃O₃

MW:302.124581336975

MDL:MFCD27987976

CID:781781

PubChem ID:57883125

Update Time:2025-06-08

5-Bromo-4-2-(dimethylamino)ethenyl-2-methoxy-3-nitropyridine Chemical and Physical Properties

Names and Identifiers

- Ethenamine, 2-(5-bromo-2-methoxy-3-nitro-4-pyridinyl)-N,N-dimethyl-
- 5-Bromo-4-[2-(dimethylamino)ethenyl]-2-methoxy-3-nitropyridine
- 5-BROMO-4-[2-(DIMETHYLAMINO)ETHENYL]-2-METHOXY-3-NITROPYRIDINE,RED SOLID
- 5-BroMo-4-[2-(diMethylaMino)ethenyl]-2-Methoxy-3-nitropyridine-4
- 2-(5-Bromo-2-methoxy-3-nitropyridin-4-yl)-N,N-dimethylethenamine
- Ethenamine,2-(5-bromo-2-methoxy-3-nitro-4-pyridinyl)-N,N-dimethyl-
- BNKMXMCVPWPRMR-SNAWJCMRSA-N
- (E)-2-(5-bromo-2-methoxy-3-nitropyridin-4-yl)-N,N-dimethylethenamine
- 2-(5-Bromo-2-methoxy-3-nitro-4-pyridinyl)-N,N-dimethylethenamine (ACI)
- 2-(5-Bromo-2-methoxy-3-nitropyridin-4-yl)-N,N-dimethylethen-1-amine
- (E)-2-(5-bromo-2-methoxy-3-nitropyridin-4-yl)-N,N-dimethylethen-1-amine
- CS-M1659
- 917918-81-1
- CS-13131
- MFCD27987976
- SCHEMBL15067601
- AKOS030599231
- 1445993-84-9
- SCHEMBL12033232
- 5-Bromo-4-2-(dimethylamino)ethenyl-2-methoxy-3-nitropyridine
- MDL： MFCD27987976
- Inchi： 1S/C10H12BrN3O3/c1-13(2)5-4-7-8(11)6-12-10(17-3)9(7)14(15)16/h4-6H,1-3H3
- InChI Key： BNKMXMCVPWPRMR-UHFFFAOYSA-N
- SMILES： [O-][N+](C1C(C=CN(C)C)=C(Br)C=NC=1OC)=O

Computed Properties

Exact Mass: 301.00600
Monoisotopic Mass: 301.00620g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 17
Rotatable Bond Count: 3
Complexity: 293
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 71.2
XLogP3: 2.2

Experimental Properties

Density: 1.5±0.1 g/cm3
Boiling Point: 392.2±42.0 °C at 760 mmHg
Flash Point: 191.0±27.9 °C
PSA: 71.18000
LogP: 2.81640
Vapor Pressure: 0.0±0.9 mmHg at 25°C

5-Bromo-4-2-(dimethylamino)ethenyl-2-methoxy-3-nitropyridine Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

5-Bromo-4-2-(dimethylamino)ethenyl-2-methoxy-3-nitropyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	B684130-200mg	5-Bromo-4-[2-(dimethylamino)ethenyl]-2-methoxy-3-nitropyridine	917918-81-1		200mg	$ 201.00	2023-04-18
TRC	B684130-2g	5-Bromo-4-[2-(dimethylamino)ethenyl]-2-methoxy-3-nitropyridine	917918-81-1		2g	$ 1596.00	2023-04-18
ChemScence	CS-M1659-250mg	5-Bromo-4-[2-(dimethylamino)ethenyl]-2-methoxy-3-nitropyridine	917918-81-1		250mg	$168.0	2022-04-26
eNovation Chemicals LLC	D767738-100mg	Ethenamine, 2-(5-bromo-2-methoxy-3-nitro-4-pyridinyl)-N,N-dimethyl-	917918-81-1	97%	100mg	$145	2024-06-07
eNovation Chemicals LLC	D767738-250mg	Ethenamine, 2-(5-bromo-2-methoxy-3-nitro-4-pyridinyl)-N,N-dimethyl-	917918-81-1	97%	250mg	$180	2024-06-07
eNovation Chemicals LLC	D767738-1g	Ethenamine, 2-(5-bromo-2-methoxy-3-nitro-4-pyridinyl)-N,N-dimethyl-	917918-81-1	97%	1g	$450	2024-06-07
Aaron	AR006BNO-100mg	Ethenamine, 2-(5-bromo-2-methoxy-3-nitro-4-pyridinyl)-N,N-dimethyl-	917918-81-1	97%	100mg	$99.00	2025-02-10
Aaron	AR006BNO-250mg	Ethenamine, 2-(5-bromo-2-methoxy-3-nitro-4-pyridinyl)-N,N-dimethyl-	917918-81-1	97%	250mg	$168.00	2025-02-10
Aaron	AR006BNO-1g	Ethenamine, 2-(5-bromo-2-methoxy-3-nitro-4-pyridinyl)-N,N-dimethyl-	917918-81-1	97%	1g	$453.00	2025-02-10
1PlusChem	1P006BFC-100mg	Ethenamine, 2-(5-bromo-2-methoxy-3-nitro-4-pyridinyl)-N,N-dimethyl-	917918-81-1	95%	100mg	$155.00	2024-04-20

5-Bromo-4-2-(dimethylamino)ethenyl-2-methoxy-3-nitropyridine Production Method

Production Method 1

4637-24-5

884495-14-1

917918-81-1

Reaction Conditions

1.1 Solvents: Dimethylformamide ; 4 - 5 h, 80 - 90 °C; 90 °C → 100 °C; 12 h, 90 - 100 °C; 100 °C → 30 °C
1.2 Solvents: Water ; 0.5 h, < 30 °C

Reference

: Preparation of the HIV Attachment Inhibitor BMS-663068. Part 1. Evolution of Enabling Strategies

Fox, Richard J. ; Tripp, Jonathan C.; Schultz, Mitchell J.; Payack, Joseph F.; Fanfair, Dayne D.; et al, Organic Process Research & Development, 2017, 21(8), 1095-1109

Production Method 2

884495-14-1

917918-81-1

Reaction Conditions

1.1 Reagents: Lithium methoxide Solvents: Dimethylformamide ; 16 h, 100 °C
1.2 Reagents: Water ; 20 °C

Reference

: Antibody Conjugation of a Chimeric BET Degrader Enables in vivo Activity

Pillow, Thomas H. ; Adhikari, Pragya; Blake, Robert A.; Chen, Jinhua; Del Rosario, Geoffrey; et al, ChemMedChem, 2020, 15(1), 17-25